Hepps
Overview
Description
HEPPS (also known as EPPS) is a buffering agent used in biology and biochemistry . It’s one of Good’s buffers with a pKa of 8.00 . Research on mice with Alzheimer’s disease-like amyloid-beta plaques has shown that this compound can cause the plaques to break up, reversing some of the symptoms in the mice .
Molecular Structure Analysis
This compound has the molecular formula C9H20N2O4S and a molar mass of 252.33 g/mol . The InChI key is OWXMKDGYPWMGEB-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a molar mass of 252.33 g/mol . It’s soluble in water . The density is 1.3±0.1 g/cm3 and the molar refraction is 61.3±0.4 cm3 .Scientific Research Applications
Collaboration in High Explosive Pulsed Power Systems
High Explosive Pulsed Power (HEPP) systems have facilitated international collaborations, notably between the Los Alamos National Laboratory (LANL) and the All-Russian Institute of Experimental Physics (VNIIEF). These collaborations have focused on the use of HEPP systems for fusion and high magnetic field research, leading to joint experiments and advancements in scientific understanding and technology applications (Goforth et al., 2001).
Machine Learning in Hydropower Plants
In the context of hydroelectric power plants (HEPPs), machine learning has been employed to model the behavior of hydraulic governors in large hydro units. This approach enhances anomaly detection and operational efficiency, significantly contributing to the renewable energy sector (Bütüner et al., 2022).
Environmental Impact and Energy Justice
The environmental and social impact of this compound, such as the Athirappilly HEPP in Kerala, India, has been a subject of study. Research in this area explores the conflicts between environmental conservation, energy justice, and the development of green energy infrastructure (Jayapalan & Ganesh, 2019).
Alternative Hydropower Production Methods
Studies on alternative hydropower production methods have been conducted, examining both conventional and modern technologies. This research is crucial in finding cleaner and more efficient ways of energy production, considering environmental impacts and the potential of various hydroelectric methods (Muratoglu, 2018).
Phosphorylated Herring Egg Peptides as Calcium Carriers
Research on Herring Egg Phosphopeptides (this compound) in food science has revealed their efficacy as calcium carriers. This has implications for nutritional science, particularly in improving calcium absorption and bioavailability in calcium-deficient diets (Sun et al., 2020).
Mechanism of Action
Target of Action
HEPPS, also known as EPPS, is primarily used as a buffering agent in biological and biochemical research . Its main target is the pH environment of biological systems. By maintaining a stable pH, it ensures the optimal conditions for various enzymatic reactions and protein studies .
Mode of Action
This compound operates by resisting changes in pH. It does this by absorbing or releasing H+ ions as necessary to maintain a stable pH environment . This ability to “buffer” pH changes is crucial for many biological and biochemical reactions, as these reactions often have a narrow pH range in which they can occur effectively.
Biochemical Pathways
The primary biochemical pathway that this compound influences is the regulation of pH in biological systems . By maintaining a stable pH, it allows for the optimal functioning of various biochemical reactions. In addition, research has shown that this compound can cause amyloid beta plaques, which are associated with Alzheimer’s disease, to break up . This suggests that this compound may influence biochemical pathways related to neurodegenerative diseases.
Pharmacokinetics
It is known that this compound is orally active and can penetrate the blood-brain barrier , which suggests that it has good bioavailability.
Result of Action
The primary result of this compound’s action is the maintenance of a stable pH environment, which is crucial for various enzymatic reactions and protein studies . Additionally, research on mice with Alzheimer’s disease-like amyloid beta plaques has shown that this compound can cause the plaques to break up, reversing some of the symptoms in the mice .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of other ions in the solution . Its buffering capacity is optimal in the pH range of 7.3-8.7 . Outside of this range, its ability to resist changes in pH may be diminished. Furthermore, its pKa value is 8.0 at 25°C , indicating that its buffering capacity may vary with temperature.
Safety and Hazards
properties
IUPAC Name |
3-[4-(2-hydroxyethyl)piperazin-1-yl]propane-1-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O4S/c12-8-7-11-5-3-10(4-6-11)2-1-9-16(13,14)15/h12H,1-9H2,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWXMKDGYPWMGEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCS(=O)(=O)O)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3066003 |
Source
|
| Record name | HEPPS | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3066003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Beige powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 4-(2-Hydroxyethyl)-1-piperazinepropane sulfonic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/11439 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
16052-06-5 |
Source
|
| Record name | EPPS | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16052-06-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hepps | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016052065 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Piperazinepropanesulfonic acid, 4-(2-hydroxyethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | HEPPS | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3066003 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(2-hydroxyethyl)-1-piperazinepropanesulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.528 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HEPPS | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8JN5PQW99C | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is HEPPS, and what is it primarily used for?
A1: this compound stands for N-(2-Hydroxyethyl)piperazine-N′-3-propanesulfonic acid. It is a zwitterionic buffer commonly used in biological and biochemical research to maintain a stable pH in experimental solutions. []
Q2: What is the pKa value of this compound, and what pH range is it suitable for?
A2: The pKa2 value of this compound is approximately 7.9 at 25°C, making it suitable for buffering solutions in the physiological pH range of 7.2 to 8.2. [, , ]
Q3: What are the advantages of using this compound over other buffers in the same pH range?
A3: this compound exhibits good chemical stability, minimal metal binding (except for copper and lead), and low light absorbance, making it suitable for various spectroscopic techniques. [, , , ]
Q4: Are there any limitations to using this compound as a buffer?
A4: this compound can complex with copper and lead, potentially interfering with experiments involving these metals. It also shows some temperature dependence of its pKa value. [, , , ]
Q5: How does this compound interact with copper and lead ions?
A5: this compound forms stable complexes with copper (Cu) and lead (Pb) ions. Stability constants for these complexes have been determined through potentiometric titrations. [, ]
Q6: Does this compound complex with other metal ions commonly used in biological experiments?
A6: Under typical experimental conditions, this compound does not significantly complex with cadmium or zinc. []
Q7: Can the interaction of this compound with copper or lead affect experimental results?
A7: Yes, the strong binding of this compound to copper and lead can influence the electrochemical behavior of these metals and potentially impact experimental results, particularly in metal speciation studies. [, ]
Q8: What is the molecular formula and weight of this compound?
A8: The molecular formula of this compound is C9H18N2O4S, and its molecular weight is 254.33 g/mol. [, , , ]
Q9: What analytical techniques are commonly used to characterize and quantify this compound?
A11: Potentiometric titrations are widely employed to determine the pKa values and metal binding constants of this compound. Other techniques, such as NMR spectroscopy and mass spectrometry, can be used for structural characterization and purity assessment. [, , , ]
Q10: Are there any suitable alternatives to this compound for buffering in the physiological pH range?
A12: Yes, alternative zwitterionic buffers such as MOPS, MES, and HEPES can be considered, depending on the specific application and potential interactions with other experimental components. [, , ]
Q11: What is the environmental impact of this compound, and how can it be minimized?
A13: While this compound is generally considered to have low environmental toxicity, responsible disposal practices and appropriate waste management procedures should be followed to minimize any potential impact. []
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